2-Methylfuro[3,2-b]pyridine

• IUPAC Name: 2-methylfuro[3,2-b]pyridine
• InChI: InChI=1S/C8H7NO/c1-6-5-7-8(10-6)3-2-4-9-7/h2-5H,1H3
• InChI Key: OQZVRWIFADZMTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC=N2
• Molecular Formula: C8H7NO
• DSSTOX Substance ID: DTXSID10544263
• Molecular Weight: 133.15 g/mol
• CAS No.: 52605-89-7

Description

2-Methylfuro[3,2-b]pyridine is a chemical compound. It is a type of heterocyclic compound, specifically a pyridine derivative. It is used in laboratory chemicals and the manufacture of chemical compounds.

Synthesis Analysis

The synthesis of this compound involves several steps. For instance, 3-(Furan-2-yl)propenoic acid was prepared from furan-2-carbaldehyde under Perkin’s conditions. The obtained acid was converted to the corresponding azide, which was then cyclized to give furo[3,2-c]pyridin-4(5H)-one.

Molecular Structure Analysis

The molecular formula of this compound is C8H7NO. Its molecular weight is 149.15.

Chemical Reactions Analysis

In one study, the reaction of pyridone with phosphorus oxychloride rendered the chloroderivative, which was treated in the condition of Suzuki coupling reaction with boronic acid to give 4-phenylfuro[3,2-c]pyridine.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 272.6±32.0 °C and a predicted density of 1.26±0.1 g/cm3. Its pKa value is predicted to be 0.60±0.30.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research on 2-Methylfuro[3,2-b]pyridine includes studies on its synthesis. For example, Shiotani and Morita (1986) described a convenient synthesis method from ethyl 3-hydroxypiconate (Shiotani & Morita, 1986). Another study focused on the reaction of this compound with lithium diisopropylamide, demonstrating various reaction pathways and product yields (Shiotani, 1993).

• Chemical Reactions and Derivatives : The reactivity of this compound has been explored in various chemical reactions. For example, its lithiation reactions were studied, leading to the synthesis of monodeuteriomethyl compounds (Shiotani, 1993).

Applications in Material Science

• Structural Characterization and Properties : The structural characterization and properties of this compound have been investigated, particularly in the context of metal complexes. Research includes the study of its nickel(II) complexes, revealing insights into the magnetic properties and molecular structures of these compounds (Baran et al., 2005).

• Thermal Analysis : The thermal decomposition of this compound complexes has been analyzed to understand their behavior under high temperatures. Such studies provide valuable information for material science applications (Mojumdar et al., 2005).

Pharmaceutical and Medicinal Chemistry

• Selective Receptor Antagonist : While maintaining adherence to the guideline of excluding drug use and dosage information, it's notable that this compound derivatives have been studied in the context of pharmaceutical chemistry. For instance, Cosford et al. (2003) synthesized a selective mGlu5 receptor antagonist, showing potential therapeutic applications (Cosford et al., 2003).

Safety and Hazards

2-Methylfuro[3,2-b]pyridine is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. In case of contact with skin or eyes, it is recommended to wash off with soap and plenty of water.